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N-[3-(5-sec-butyl-1,3-benzoxazol-2-yl)phenyl]-N'-(4-tert-butylbenzoyl)thiourea N-[3-(5-sec-butyl-1,3-benzoxazol-2-yl)phenyl]-N'-(4-tert-butylbenzoyl)thiourea
Brand Name: Vulcanchem
CAS No.:
VCID: VC0807175
InChI: InChI=1S/C29H31N3O2S/c1-6-18(2)20-12-15-25-24(17-20)31-27(34-25)21-8-7-9-23(16-21)30-28(35)32-26(33)19-10-13-22(14-11-19)29(3,4)5/h7-18H,6H2,1-5H3,(H2,30,32,33,35)
SMILES: CCC(C)C1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=S)NC(=O)C4=CC=C(C=C4)C(C)(C)C
Molecular Formula: C29H31N3O2S
Molecular Weight: 485.6 g/mol

N-[3-(5-sec-butyl-1,3-benzoxazol-2-yl)phenyl]-N'-(4-tert-butylbenzoyl)thiourea

CAS No.:

Cat. No.: VC0807175

Molecular Formula: C29H31N3O2S

Molecular Weight: 485.6 g/mol

* For research use only. Not for human or veterinary use.

N-[3-(5-sec-butyl-1,3-benzoxazol-2-yl)phenyl]-N'-(4-tert-butylbenzoyl)thiourea -

Specification

Molecular Formula C29H31N3O2S
Molecular Weight 485.6 g/mol
IUPAC Name N-[[3-(5-butan-2-yl-1,3-benzoxazol-2-yl)phenyl]carbamothioyl]-4-tert-butylbenzamide
Standard InChI InChI=1S/C29H31N3O2S/c1-6-18(2)20-12-15-25-24(17-20)31-27(34-25)21-8-7-9-23(16-21)30-28(35)32-26(33)19-10-13-22(14-11-19)29(3,4)5/h7-18H,6H2,1-5H3,(H2,30,32,33,35)
Standard InChI Key LMTVIBKNVPZSMM-UHFFFAOYSA-N
SMILES CCC(C)C1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=S)NC(=O)C4=CC=C(C=C4)C(C)(C)C
Canonical SMILES CCC(C)C1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=S)NC(=O)C4=CC=C(C=C4)C(C)(C)C

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